molecular formula C17H14N2O4 B8692834 2-[(4,6-Dimethoxypyrimidin-2-yl)oxy]naphthalene-1-carbaldehyde CAS No. 128209-23-4

2-[(4,6-Dimethoxypyrimidin-2-yl)oxy]naphthalene-1-carbaldehyde

Cat. No.: B8692834
CAS No.: 128209-23-4
M. Wt: 310.30 g/mol
InChI Key: GHFSIIJZAMROBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(4,6-Dimethoxypyrimidin-2-yl)oxy]naphthalene-1-carbaldehyde is a useful research compound. Its molecular formula is C17H14N2O4 and its molecular weight is 310.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

128209-23-4

Molecular Formula

C17H14N2O4

Molecular Weight

310.30 g/mol

IUPAC Name

2-(4,6-dimethoxypyrimidin-2-yl)oxynaphthalene-1-carbaldehyde

InChI

InChI=1S/C17H14N2O4/c1-21-15-9-16(22-2)19-17(18-15)23-14-8-7-11-5-3-4-6-12(11)13(14)10-20/h3-10H,1-2H3

InChI Key

GHFSIIJZAMROBW-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=NC(=N1)OC2=C(C3=CC=CC=C3C=C2)C=O)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

8.6 g (0.05 mol) of 2-hydroxynaphthalene-1-aldehyde are introduced into 50 ml of dry dimethylformamide and admixed by stirring, at 0°-5° C., with 1.5 g (0.05 mol) of 80% strength sodium hydride added a little at a time. 10.9 g (0.05 mol) of 4,6-dimethoxy-2-methylsulfonylpyrimidine are then added at room temperature, and the mixture is heated to 90° C. and stirred at that temperature for 6 hours. The solution thus obtained is poured into water. The aqueous mixture is extracted with methylene chloride, carefully washed with water, dried over sodium sulfate and concentrated under reduced pressure. The crude product is further purified by stirring out with cold toluene, leaving 7.4 g of 2-(4,6-dimethoxypyrimidin-2-yloxy)naphthalene-1-aldehyde of m.p. 123°-125° C.
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